Methotrexate (disodium) chemical synthesis and purification
Methotrexate (disodium) chemical synthesis and purification
An In-depth Technical Guide to the Chemical Synthesis and Purification of Methotrexate (B535133) Disodium (B8443419)
This technical guide provides a comprehensive overview of the chemical synthesis and purification of methotrexate (MTX), with a focus on the preparation of its disodium salt. It is intended for researchers, scientists, and professionals in drug development, offering detailed methodologies, quantitative data, and process visualizations.
Chemical Synthesis of Methotrexate
The synthesis of methotrexate involves the condensation of three key structural components: a substituted pyrimidine, a three-carbon electrophile, and a p-(N-methylamino)benzoyl-L-glutamic acid side chain. Several synthetic routes have been developed, ranging from one-pot procedures to multi-step strategies, each with distinct advantages in terms of yield, purity, and scalability.
Major Synthetic Routes
One-Pot Synthesis: This approach involves the simultaneous reaction of all three core components. A common method is the condensation of 2,4,5,6-tetraaminopyrimidine (B94255) sulfate, 1,1,3-tribromoacetone (B1347163), and the zinc salt of p-(N-methylamino)benzoyl-L-glutamic acid in an aqueous medium.[1][2][3] This method is advantageous for its operational simplicity, though it may require more rigorous purification to remove byproducts.[3]
Stepwise Synthesis via Pteridine (B1203161) Intermediates: These methods involve the initial formation of a pteridine ring system, which is subsequently coupled with the glutamate (B1630785) side chain.
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The Seeger Method: An early industrial method involved the condensation of 2,4,5,6-tetraaminopyrimidine with 2,3-dibromopropionaldehyde and p-(N-methyl)-aminobenzoylglutamic acid.[4] However, this process is characterized by very low yields, often below 6%, and results in a product contaminated with other pteridines.[4][5]
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The Piper-Montgomery Process: This multi-step process begins with the formation of 2,4-diamino-6-hydroxymethylpteridine from 2,4,5,6-tetraaminopyrimidine and dihydroxyacetone.[6] The hydroxyl intermediate is then converted to a 6-bromomethyl derivative, which is subsequently alkylated with the glutamate side chain.[6] Process improvements, such as strict pH control and the use of protecting groups, have increased the overall yield of this route from approximately 25% to a more viable 40-50%.[6][7][8]
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The Lonza Process: This route starts with the reaction of 1,1-dichloroacetone (B129577) and 2,4,5,6-tetraaminopyrimidine to form 2,4-diamino-6-methylpteridine.[5][9] The methylpteridine intermediate is then brominated to create the reactive 2,4-diamino-6-bromomethylpteridine, which is finally condensed with p-(N-methyl)-aminobenzoyl-L-glutamic acid or its salt.[4][5] This process is reported to produce high-purity methotrexate in high yields.[4]
Data on Synthesis Yields
The following table summarizes reported yields for various methotrexate synthesis methods.
| Synthesis Route | Key Reactants | Reported Overall Yield | Citations |
| One-Pot Synthesis | 2,4,5,6-Tetraaminopyrimidine Sulfate, 1,1,3-Tribromoacetone, Zinc p-(N-methylamino)benzoyl-L-glutamate | 68.5% | [10] |
| Seeger Method | 2,4,5,6-Tetraaminopyrimidine, 2,3-Dibromopropionaldehyde, Side Chain | < 6% | [4][5] |
| Improved Piper-Montgomery Process | 2,4,5,6-Tetraaminopyrimidine, Dihydroxyacetone, Side Chain | 40-50% | [6][7] |
| Lonza Process | 2,4,5,6-Tetraaminopyrimidine, 1,1-Dichloroacetone, Side Chain | 83-87.5% | [4][5] |
Synthesis Pathway Diagrams
Caption: One-Pot synthesis of Methotrexate.
Caption: Stepwise synthesis via the Lonza process.
Experimental Protocols: Synthesis
Protocol 1: One-Pot Synthesis of Methotrexate [1][10]
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To a suitable reaction vessel, charge water, 2,4,5,6-tetraaminopyrimidine sulfate, and the zinc salt of p-(N-methylamino)benzoyl-L-glutamic acid.
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Stir the mixture to form a slurry and adjust the pH to between 1.5 and 3.5 using hydrochloric acid.
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Prepare a solution of 1,1,3-tribromoacetone in a suitable solvent like alcohol.
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Slowly add the 1,1,3-tribromoacetone solution to the reaction slurry while maintaining the temperature and the pH. The pH is controlled by the concomitant addition of an aqueous sodium hydroxide (B78521) solution.
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After the addition is complete, allow the reaction to stir for several hours until completion, as monitored by a suitable analytical technique (e.g., HPLC).
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The resulting crude methotrexate reaction mixture is then carried forward to the purification stage.
Protocol 2: Stepwise Synthesis (Lonza Process) [4][5]
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Synthesis of 2,4-Diamino-6-methylpteridine: 1,1-dichloroacetone is reacted with 2,4,5,6-tetraaminopyrimidine in the presence of sodium bisulfite. The reaction is maintained at a constant pH between 3.5 and 5 and a temperature between 10°C and 100°C.
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Bromination: The resulting 2,4-diamino-6-methylpteridine is converted to 2,4-diamino-6-bromomethylpteridine by reacting it with bromine in a suitable reaction medium.
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Condensation: The 2,4-diamino-6-bromomethylpteridine is then condensed with p-(N-methyl)-aminobenzoyl-L-glutamic acid (or its salt) in a polar solvent medium (e.g., a mixture of water and dimethylformamide) to yield methotrexate.
Purification of Methotrexate Disodium
Crude methotrexate from the synthesis reaction contains unreacted starting materials and various byproducts. Purification is critical to achieving the high purity required for pharmaceutical use (>98%).[1] The process typically relies on the differential solubility of methotrexate and its various salt forms at different pH levels, culminating in the crystallization of the disodium salt.
Purification Techniques
A widely employed purification strategy involves a series of pH adjustments and intermediate salt precipitations to remove impurities.[1][11]
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Initial Solubilization and Filtration: The crude reaction mixture is first basified (e.g., with ammonium (B1175870) hydroxide to pH ~9.5) to dissolve the methotrexate product, allowing for the filtration of insoluble impurities.[1]
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Intermediate Zinc Salt Precipitation: The filtrate is then acidified (e.g., with hydrochloric acid to pH ~6) to precipitate crude zinc methotrexate, leaving more soluble impurities in the solution.[1]
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Methotrexate Hydrochloride Crystallization: The isolated zinc salt is redissolved in a strong acid (e.g., HCl to pH ~1.5) and recrystallized to form methotrexate hydrochloride, further enhancing purity.[1]
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Formation and Crystallization of Disodium Methotrexate: The methotrexate hydrochloride is dissolved in a sodium hydroxide solution (pH ~9-10). Acetone (B3395972) is often added to this aqueous solution in a stepwise manner. An initial small volume of acetone can help precipitate residual impurities, which are removed by filtration.[1][10] A larger volume of acetone is then added to the clarified filtrate to induce the crystallization of high-purity methotrexate disodium salt.[1][11]
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Final Precipitation of Methotrexate (Free Acid): If desired, the purified disodium salt can be dissolved in water and acidified (e.g., with sulfuric acid to pH ~4) to precipitate the pure methotrexate free acid.[1]
Data on Purification Outcomes
The following table summarizes the purity levels achieved through various purification protocols.
| Purification Method | Key Steps | Final Purity | Citations |
| Intermediate Salt Precipitation & Crystallization | Zinc salt & HCl salt intermediates; Acetone/water crystallization of Na₂MTX | > 98% | [1] |
| pH Adjustment & Crystallization | pH adjustment to 2.0; NaOH dissolution; Acetone crystallization | 98.78% | [10] |
| pH Adjustment & Crystallization | pH adjustment to 1.5; NaOH dissolution; Acetone crystallization | 98.63% | [10] |
| Aqueous/Ethanol Recrystallization | Dissolution in water/ethanol (1:2) at 65°C, followed by cooling | Not specified | [12] |
| Acetone Crystallization & Washing | Dissolution in NaOH(aq), precipitation with acetone, washing | > 99.8% | [13] |
Purification Workflow Diagram
Caption: General purification workflow for Methotrexate Disodium.
Experimental Protocols: Purification
Protocol 3: Purification via pH Adjustment and Acetone Crystallization [10][11]
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Following the synthesis, control the temperature of the crude reaction mixture (e.g., 30-50°C) and adjust the pH to 1.5-2.5 with dilute hydrochloric acid to precipitate the crude methotrexate.
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Filter the suspension and wash the resulting filter cake with water.
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Transfer the filter cake to a new vessel and add a mixture of water and acetone (e.g., 1:1 or 1:2 v/v).
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Add aqueous sodium hydroxide solution (e.g., 10% w/w) dropwise with stirring to dissolve the solid and adjust the pH to between 8.5 and 9.0.
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Filter the resulting solution to remove any remaining insoluble matter. Wash the filter cake with a small amount of an acetone/water mixture.
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To the clear filtrate, add acetone dropwise (typically 2-3 volumes relative to the initial water volume) with continuous stirring to induce crystallization of the disodium salt.
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Continue stirring for at least 1 hour to ensure complete crystallization.
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Collect the yellow solid product by filtration, wash with a small amount of acetone, and dry under vacuum at room temperature. The process yields methotrexate disodium salt with a purity of over 98.5%.[10]
References
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- 2. sincerechemical.com [sincerechemical.com]
- 3. sincerechemical.com [sincerechemical.com]
- 4. US4224446A - Process for the production of methotrexate - Google Patents [patents.google.com]
- 5. patents.justia.com [patents.justia.com]
- 6. US4080325A - Synthesis of methotrexate - Google Patents [patents.google.com]
- 7. Synthesis of methotrexate - Patent CA-1077477-A - PubChem [pubchem.ncbi.nlm.nih.gov]
- 8. CA1077477A - Synthesis of methotrexate - Google Patents [patents.google.com]
- 9. expertmarketresearch.com [expertmarketresearch.com]
- 10. CN107698592A - A kind of purifying process of methotrexate (MTX) salt - Google Patents [patents.google.com]
- 11. CN109641905B - Process for purifying methotrexate or salt thereof - Google Patents [patents.google.com]
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- 13. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]
